1-(3-chlorobenzyl)-N-(2,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
1-(3-chlorobenzyl)-N-(2,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN2O4 and its molecular weight is 398.84. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Investigations and Synthetic Applications
- Dihydropyridine derivatives have been synthesized as model compounds for natural coenzymes and systematically studied through spectroscopic methods . These investigations provide insights into the conformation, absorption, and fluorescence properties of dihydropyridines, highlighting their relevance in understanding the behavior of natural coenzymes like NADH and NMNH (Fischer, Fleckenstein, & Hönes, 1988).
Antibacterial and Antioxidant Functions
- A study on new substituted 1,4-dihydropyridine derivatives synthesized through one-pot, facile, and four-component synthesis revealed effective antibacterial and antioxidant functions . This indicates the potential of dihydropyridine compounds in developing new agents for combating microbial infections and oxidative stress (Ghorbani‐Vaghei et al., 2016).
Molecular Interaction and Electronic Properties
- Research on N-(Chlorophenyl)pyridinecarboxamides explores the electronic properties and interaction landscapes of these molecules, offering valuable data for designing compounds with specific physicochemical characteristics. Such studies are crucial for developing new materials and pharmaceuticals with tailored properties (Gallagher et al., 2022).
Polymeric Applications
- The synthesis and characterization of polyamides and poly(amide-imide)s derived from dihydropyridine-related compounds highlight their potential applications in creating high-performance polymers . These materials are noted for their high thermal stability and amorphous nature, making them suitable for advanced technological applications (Saxena et al., 2003).
Properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-N-(2,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O4/c1-27-16-8-9-18(19(12-16)28-2)23-20(25)17-7-4-10-24(21(17)26)13-14-5-3-6-15(22)11-14/h3-12H,13H2,1-2H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMCRNWOYCRWDKF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.